Cas no 45470-32-4 ()

structure

Product Name:

CAS No:45470-32-4

Molecular Formula:C₅H₁₁N₂+

Molecular Weight:99.1542

CID:2692320

Properties

Names and Identifiers

- 1,3-dimethyl-1,2-dihydroimidazol-1-ium

Synthesis

Synthetic Circuit 1

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 10 °C

Reference

: Preparation of sulfonate-ionic liquid with low halide content using microreactor

, Korea, , ,

Synthetic Circuit 2

118450-60-5

75-93-4

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; 0 °C

Reference

: Electrosynthesis and electrochemical characterisation of polypyrrole in 1-hexyl-2,3-dimethylimidazolium tetrafluoroborate and 1,2-dimethylimidazolium methylsulfate. Application to the detection of copper in aqueous solutions

Dieye, El Hadji; Fall, Alioune; Fall, Modou ; Ferreira, Carlos Arthur ; Silveira, Mauro R. S. ; et al, International Journal of Environmental Analytical Chemistry, 2022, 102(17), 5166-5178

Synthetic Circuit 3

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; < 40 °C; 1 h, rt

Reference

: Synthesis of salidroside analog 4,4-di(4-hydroxyphenyl)pentyl-β-D-glucopyranoside

, China, , ,

Synthetic Circuit 4

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 20 min, 0 °C; 120 min, 0 °C

Reference

: Chloroperoxidase from Caldariomyces fumago is active in the presence of an ionic liquid as co-solvent

Sanfilippo, Claudia; D'Antona, Nicola; Nicolosi, Giovanni, Biotechnology Letters, 2004, 26(23), 1815-1819

Synthetic Circuit 5

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; 0 °C; < 40 °C; 1 h, rt

Reference

: Efficient, halide free synthesis of new, low cost ionic liquids: 1,3-dialkylimidazolium salts containing methyl- and ethyl-sulfate anions

Holbrey, John D.; Reichert, W. Matthew; Swatloski, Richard P.; Broker, Grant A.; Pitner, William R.; et al, Green Chemistry, 2002, 4(5), 407-413

Synthetic Circuit 6

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; rt; cooled; 20 - 30 °C; 2 h, rt

Reference

: Method for preparing dialkylimidazolium bis(trifluoromethanesulfonyl)imide as electrolyte additive of lithium-ion battery

, China, , ,

Synthetic Circuit 7

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

Reference

: A mild and efficient procedure for alkenols oxyselenocyclization by using ionic liquids

Kostic, Marina; Verdia, Pedro; Fernandez-Stefanuto, Veronica; Puchta, Ralph ; Tojo, Emilia, Journal of Physical Organic Chemistry, 2019, 32(5),

Synthetic Circuit 8

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 48 h, rt

Reference

: Volumetric Properties of Aqueous Ionic-Liquid Solutions at Different Temperatures

Shekaari, Hemayat; Zafarani-Moattar, Mohammed Taghi; Kazempour, Amir; Ghasedi-Khajeh, Zakiyeh, Journal of Chemical & Engineering Data, 2015, 60(6), 1750-1755

Synthetic Circuit 9

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt; 24 h, 70 °C

Reference

: 1H NMR Evaluation of Polar and Nondeuterated Ionic Liquids for Selective Extraction of Cellulose and Xylan from Wheat Bran

Kuroda, Kosuke; Kunimura, Haruhito; Fukaya, Yukinobu; Nakamura, Nobuhumi; Ohno, Hiroyuki, ACS Sustainable Chemistry & Engineering, 2014, 2(9), 2204-2210

Synthetic Circuit 10

616-47-7

77-78-1

67-56-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; < 40 °C; 1 h, rt
1.2 Catalysts: Sulfuric acid , Water ; rt → 70 °C

Reference

: Alkyl Chain Interaction at the Surface of Room Temperature Ionic Liquids: Systematic Variation of Alkyl Chain Length (R = C1-C4, C8) in both Cation and Anion of [RMIM][R-OSO3] by Sum Frequency Generation and Surface Tension

Santos, Cherry S.; Baldelli, Steven, Journal of Physical Chemistry B, 2009, 113(4), 923-933

Synthetic Circuit 11

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; cooled; 1 h, rt

Reference

: Removal of Organic Sulfur from Hydrocarbon Resources Using Ionic Liquids

Mochizuki, Yuuki; Sugawara, Katsuyasu, Energy & Fuels, 2008, 22(5), 3303-3307

Synthetic Circuit 12

616-47-7

77-78-1

45470-32-4

21228-90-0

Reaction Conditions

1.1 Solvents: Toluene ; rt; 2 h, rt

Reference

: Study on preparation of room-temperature ionic liquids 1-alkyl-3-methylimidazole methyl sulfate and its electrical conductivity investigation

Yang, Xu-zhao; Wang, Jun; Li, Gang-sen; Zhang, Zhen-zhen, Jingxi Yu Zhuanyong Huaxuepin, 2007, 15(10), 16-18

Synthetic Circuit 13

45470-32-4

21228-90-0

Reaction Conditions

Reference

: Preparation of quaternary ammonium salt ionic liquid free of halogen ions and Na ions

, China, , ,

Synthetic Circuit 14

45470-32-4

21228-90-0

Reaction Conditions

Reference

: A simple, efficient and green procedure for Knoevenagel reaction in [MMIm][MSO4] ionic liquid

Santamarta, F.; Verdia, P.; Tojo, E., Catalysis Communications, 2008, 9(8), 1779-1781

Synthetic Circuit 15

45470-32-4

21228-90-0

Reaction Conditions

Reference

: Preparation of ionic fluids by treatment of amines, phosphines, imidazoles, pyridines, triazoles, and pyrazoles with dialkyl sulfates followed by ion exchange.

, European Patent Organization, , ,

Synthetic Circuit 16

6596-81-2

45470-32-4

21228-90-0

14996-02-2

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Methanol

Reference

: Thiono compounds. 5. Preparation and oxidation of some thiono derivatives of imidazoles

Karkhanis, Dattatraya W.; Field, Lamar, Phosphorus and Sulfur and the Related Elements, 1985, 22(1), 49-57

Synthetic Circuit 17

6596-81-2

45470-32-4

21228-90-0

14996-02-2

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Methanol

Reference

: Thiono compounds. 5. Preparation and oxidation of some thiono derivatives of imidazoles

Karkhanis, Dattatraya W.; Field, Lamar, Phosphorus and Sulfur and the Related Elements, 1985, 22(1), 49-57